Cas no 63585-69-3 (2-Methyl-3-nitropyridine hydrochloride)

• Product Name: 2-Methyl-3-nitropyridine hydrochloride
• CAS No: 63585-69-3
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD04114123
• CID: 58058
• PubChem ID: 2762799
• Update Time: 2025-06-15

2-Methyl-3-nitropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitropyridine hydrochloride
• 2-Picoline,3-nitro-, hydrochloride (7CI)
• Pyridine, 2-methyl-3-nitro-, monohydrochloride(9CI)
• 2-methyl-3-nitropyridine, chloride
• 2-Methyl-3-nitropyridinehydrochloride
• PubChem6643
• 2-methyl-3-nitro-pyridine Hydrochloride
• 2-Methyl-3-nitropyridine, HCl
• 3-Nitro-2-picoline hydrochloride
• BCP12892
• OR3153
• SBB055712
• VP13572
• AX8021943
• AB0020942
• ST2410124
• AB1005841
• DTXSID70376461
• 2-methyl-3-nitropyridine;hydrochloride
• FT-0649301
• F13456
• DS-0516
• AKOS015844564
• 2-methyl-3-nitropyridine HCl
• AKOS025395585
• MFCD04114123
• 63585-69-3
• SB52322
• A8755
• CS-0153505
• 2-Methyl-3-Nitro Pyridine HCl
• DB-031048

• MDL： MFCD04114123
• Inchi： 1S/C6H6N2O2.ClH/c1-5-6(8(9)10)3-2-4-7-5;/h2-4H,1H3;1H
• InChI Key： ZLRKGYBGDBXGKS-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 174.02000
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7

Experimental Properties

• Boiling Point: 213.8℃ at 760 mmHg
• PSA: 58.71000
• LogP: 2.62340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Methyl-3-nitropyridine hydrochloride

Comprehensive Overview of 2-Methyl-3-nitropyridine Hydrochloride (CAS No. 63585-69-3)

2-Methyl-3-nitropyridine hydrochloride (CAS No. 63585-69-3) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a nitropyridine core with a methyl substituent, makes it a valuable intermediate for synthesizing heterocyclic compounds. The hydrochloride salt form enhances its solubility and stability, facilitating applications in aqueous-based reactions. Researchers frequently explore its reactivity in nucleophilic substitution and catalytic hydrogenation processes, aligning with trends in sustainable chemistry and green synthesis.

In recent years, the demand for 2-Methyl-3-nitropyridine hydrochloride has surged due to its role in developing bioactive molecules and small-molecule inhibitors. This compound is particularly relevant in the context of drug discovery, where its nitro group serves as a versatile handle for further functionalization. Laboratories often inquire about its synthetic routes, purification methods, and spectroscopic data, reflecting the growing emphasis on reproducibility and quality control in chemical research. Additionally, its compatibility with high-throughput screening platforms has made it a staple in modern medicinal chemistry workflows.

The physicochemical properties of 2-Methyl-3-nitropyridine hydrochloride (CAS No. 63585-69-3) are critical for its applications. Its melting point, solubility profile, and stability under various pH conditions are frequently studied parameters. These characteristics are essential for optimizing reaction conditions in peptide coupling or polymer synthesis, areas where precision and yield are paramount. Furthermore, the compound’s UV-Vis absorption properties are of interest in photochemical studies, a field gaining traction due to advancements in light-driven catalysis and renewable energy technologies.

From an industrial perspective, 2-Methyl-3-nitropyridine hydrochloride is often discussed in forums focusing on scale-up challenges and cost-effective production. Manufacturers emphasize the importance of regioselective nitration techniques to minimize byproducts, a topic frequently searched in process chemistry databases. Environmental considerations also drive interest in waste reduction strategies during its synthesis, resonating with global initiatives like the Green Chemistry Principles. These discussions highlight the compound’s intersection with both scientific innovation and sustainability goals.

Analytical methods for characterizing 2-Methyl-3-nitropyridine hydrochloride typically involve HPLC, NMR spectroscopy, and mass spectrometry. Researchers increasingly seek protocols for impurity profiling, reflecting stricter regulatory standards in API manufacturing. The compound’s chromatographic behavior and ionization efficiency are also explored in method development for analytical chemistry applications. Such details are vital for ensuring batch-to-batch consistency, a priority for laboratories engaged in preclinical studies or material characterization.

Emerging trends in computational chemistry have further amplified interest in 2-Methyl-3-nitropyridine hydrochloride. Molecular docking studies leverage its structure to predict interactions with enzyme active sites, a technique widely adopted in rational drug design. Searches for QSAR models or DFT calculations related to this compound underscore its utility in in silico research. These approaches align with the broader shift toward data-driven discovery, reducing reliance on empirical trial-and-error methods.

In summary, 2-Methyl-3-nitropyridine hydrochloride (CAS No. 63585-69-3) exemplifies the synergy between fundamental chemistry and cutting-edge applications. Its versatility in organic synthesis, relevance to life sciences, and alignment with sustainable practices ensure its continued prominence in scientific literature and industrial workflows. As research evolves, this compound will likely remain a focal point for innovations in molecular engineering and functional materials.